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Compound of Interest

Compound Name: SIS3

Cat. No.: B1680984 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical compounds are paramount to ensuring laboratory safety and

environmental protection. This document provides a comprehensive guide to the proper

disposal procedures for SIS3, a Smad3 inhibitor. Adherence to these protocols is crucial for

maintaining a safe research environment.

SIS3 Chemical and Physical Properties
A summary of the key quantitative data for SIS3 is presented below for easy reference. This

information is critical for assessing the potential hazards and determining the appropriate

disposal methods.

Property Value

Molecular Formula C₂₈H₂₇N₃O₃

Molecular Weight 453.5 g/mol

Appearance Yellow powder

Solubility
Soluble in DMSO (>25 mM), DMF (30 mg/ml),

and Ethanol (30 mg/ml)

Storage Temperature 2-8°C
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Personal Protective Equipment (PPE)
Before handling or disposing of SIS3, it is mandatory to wear appropriate Personal Protective

Equipment (PPE) to minimize exposure and ensure personal safety.

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves, such as nitrile or butyl rubber.

Body Protection: A laboratory coat should be worn at all times.

Respiratory Protection: If handling the powder outside of a fume hood, a NIOSH-approved

respirator is recommended.

Experimental Protocols: Step-by-Step Disposal
Procedures
The following protocols provide detailed methodologies for the safe disposal of SIS3 in various

forms. These procedures are based on general best practices for hazardous chemical waste

disposal and should be conducted in conjunction with your institution's specific Environmental

Health and Safety (EHS) guidelines.

1. Disposal of Unused or Expired Solid SIS3

Step 1: Container Preparation: Ensure the original container of solid SIS3 is securely sealed.

If the original container is compromised, transfer the powder to a new, compatible, and

clearly labeled hazardous waste container.

Step 2: Labeling: The container must be labeled as "Hazardous Waste" and include the full

chemical name ("SIS3, Smad3 Inhibitor"), the quantity, and the date of disposal. Do not use

abbreviations or chemical formulas.[1]

Step 3: Segregation: Store the container in a designated hazardous waste accumulation

area, segregated from incompatible materials such as strong oxidizing agents.

Step 4: EHS Pickup: Arrange for the collection of the hazardous waste through your

institution's EHS department.
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2. Disposal of SIS3 Solutions

SIS3 is commonly dissolved in solvents like DMSO, DMF, or ethanol. The disposal of these

solutions requires careful handling due to the properties of both the solute and the solvent.

Step 1: Waste Collection: Collect all SIS3 solutions in a dedicated, leak-proof, and

compatible hazardous waste container.[2] The container should have a screw-on cap.[3]

Step 2: Labeling: Clearly label the container with "Hazardous Waste," the full chemical

names of all constituents (e.g., "SIS3 in Dimethyl Sulfoxide"), their approximate

concentrations, and the date.

Step 3: Segregation: Store the waste container in a designated area, segregated by waste

type (e.g., halogenated or non-halogenated solvents).[4] For instance, DMSO solutions

should be disposed of with other organic solvents.[5]

Step 4: EHS Pickup: Contact your institution's EHS department for proper disposal. Do not

pour SIS3 solutions down the drain.

3. Disposal of Contaminated Labware

Disposable labware (e.g., pipette tips, centrifuge tubes) and other materials (e.g., gloves,

absorbent paper) contaminated with SIS3 must be disposed of as hazardous waste.

Step 1: Solid Waste Collection: Place all contaminated solid waste into a designated, clearly

labeled, and sealed hazardous waste bag or container.[3]

Step 2: Sharps Disposal: Dispose of any chemically contaminated sharps, such as needles

or broken glass, in a designated, puncture-resistant sharps container that is clearly labeled

as "Hazardous Waste Sharps."[2][3]

Step 3: EHS Pickup: Arrange for the collection of the solid hazardous waste through your

institution's EHS department.

Logical Workflow for SIS3 Disposal
The following diagram illustrates the decision-making process and logical flow for the proper

disposal of SIS3 and associated materials.
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Caption: Logical workflow for the proper disposal of SIS3 waste.

By following these procedures, you contribute to a safer laboratory environment and ensure

compliance with hazardous waste regulations. Always consult your institution's specific safety

and disposal guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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